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Compound of Interest

Compound Name:
Cobalt(II) tetrafluoroborate

hexahydrate

Cat. No.: B102891 Get Quote

Cobalt(II) Tetrafluoroborate Hexahydrate: A
Technical Safety and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety data and handling precautions for

Cobalt(II) tetrafluoroborate hexahydrate. The information is intended to support safe

laboratory practices and ensure the well-being of personnel working with this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Cobalt(II) tetrafluoroborate
hexahydrate is presented in the table below. This data is essential for understanding the

substance's behavior under various laboratory conditions.
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Property Value Reference

Chemical Formula B₂CoF₈H₁₂O₆ [1][2][3]

Molecular Weight 340.63 g/mol [1][2][3]

Appearance
Red-orange to brown crystals

or powder

Purity ≥96-99% [3]

CAS Number 15684-35-2 [1][2][3]

Storage

Store at room temperature in a

dry, cool, and well-ventilated

area.

[2]

Hazard Identification and Classification
Cobalt(II) tetrafluoroborate hexahydrate is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1] It is crucial

to understand these hazards to implement appropriate safety measures.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

GHS Hazard Pictograms and Meanings
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The following diagram illustrates the GHS pictograms associated with Cobalt(II)
tetrafluoroborate hexahydrate and their corresponding hazard indications.

Caption: GHS Pictograms for Cobalt(II) tetrafluoroborate hexahydrate.

Experimental Protocols for Toxicity Assessment
While specific acute toxicity studies for Cobalt(II) tetrafluoroborate hexahydrate are not

readily available in the public domain, the "Acute Toxicity, Category 4" classification indicates

that its toxicity has been determined through standardized experimental protocols. The

following methodologies, based on OECD guidelines, represent the likely approach for such an

assessment.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This method is used to estimate the acute oral toxicity of a substance.

Principle: A stepwise procedure is used with a small number of animals per step. The

outcome of each step (mortality or survival) determines the dosage for the next step. The

goal is to classify the substance into a specific toxicity class rather than determining a

precise LD50 value.

Animal Model: Typically, young adult female rats are used.

Procedure:

Animals are fasted prior to dosing.

A single dose of the substance is administered by gavage.

The starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000

mg/kg body weight).

Animals are observed for mortality and clinical signs of toxicity for up to 14 days.

Based on the number of mortalities within a specified period, the next step may involve

dosing at a higher or lower fixed dose level.
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Acute Dermal Toxicity - OECD Guideline 402
This guideline outlines the procedure for assessing acute toxicity via skin contact.

Principle: A single dose of the substance is applied to the skin of several experimental

animals.

Animal Model: Albino rabbits or rats are commonly used.

Procedure:

The fur is clipped from the dorsal area of the trunk of the test animals.

The test substance is applied uniformly over an area of at least 10% of the body surface

area.

The treated area is covered with a porous gauze dressing for 24 hours.

After the exposure period, the residual test substance is removed.

Animals are observed for mortality and signs of toxicity for 14 days.

Acute Inhalation Toxicity - OECD Guideline 403
This method is used to determine the health hazards of short-term exposure to an airborne

substance.

Principle: Animals are exposed to the substance, typically as a dust or aerosol, in a whole-

body or nose-only inhalation chamber for a defined period (usually 4 hours).

Animal Model: Rats are the preferred species.

Procedure:

The test substance is dispersed in the air of an exposure chamber at a specific

concentration.

Animals are exposed to the test atmosphere for a fixed duration.
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Multiple concentration groups are typically used to determine a concentration-response

relationship.

Animals are observed for signs of toxicity and mortality during and after exposure for at

least 14 days.

Handling Precautions and Personal Protective
Equipment (PPE)
Due to the hazardous nature of Cobalt(II) tetrafluoroborate hexahydrate, strict adherence to

safety protocols and the use of appropriate personal protective equipment are mandatory.

Required Personal Protective Equipment (PPE)
The following diagram outlines the necessary PPE for handling this substance.

Required Personal Protective Equipment

Handling Cobalt(II) tetrafluoroborate hexahydrate

Eye and Face Protection
(Chemical safety goggles and face shield)

Skin Protection
(Chemical-resistant gloves, lab coat, and apron)

Respiratory Protection
(Use in a chemical fume hood.

If ventilation is inadequate, use a NIOSH-approved respirator.)

Click to download full resolution via product page

Caption: Required PPE for handling Cobalt(II) tetrafluoroborate hexahydrate.

Safe Handling Practices:
Ventilation: Always handle this substance in a well-ventilated area, preferably within a

certified chemical fume hood.
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Avoid Contact: Prevent contact with skin, eyes, and clothing.

Do Not Ingest or Inhale: Avoid breathing dust, fumes, or mists. Do not eat, drink, or smoke in

areas where this chemical is handled or stored.

Hygiene: Wash hands thoroughly after handling. Remove contaminated clothing and wash it

before reuse.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents, acids, and bases.

Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is critical. The following

workflow provides a logical sequence of steps for emergency response.

Emergency Response Workflow for Spills and Exposure
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Emergency Response Workflow

Spill or Exposure Occurs

Evacuate Immediate Area
Alert others

Inhalation:
Move to fresh air.

Seek immediate medical attention.

If Inhaled

Skin Contact:
Remove contaminated clothing.

Flush skin with plenty of water for at least 15 minutes.
Seek immediate medical attention.

If on Skin

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do.
Seek immediate medical attention.

If in Eyes

Ingestion:
Do NOT induce vomiting.

Rinse mouth.
Seek immediate medical attention.

If Swallowed

Don Appropriate PPE

For Spill Response

Contain Spill
(Use absorbent material like sand or vermiculite)

Collect Spilled Material
(Place in a sealed container for disposal)

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Emergency response workflow for spills and exposure incidents.
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Disposal Considerations
Dispose of Cobalt(II) tetrafluoroborate hexahydrate and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not allow this

chemical to enter the environment.

Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. Always refer to the most current Safety Data Sheet (SDS) for this product before

use and ensure that all personnel are adequately trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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